Cas no 131984-82-2 (3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid)

3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid structure

131984-82-2 structure

Product Name:3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid

CAS No:131984-82-2

Molecular Formula:C₃₀H₄₆O₆

Molecular Weight:502.68264

CID:836898

PubChem ID:14633681

3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid Properties

Names and Identifiers

- 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid
- 3,6,19-Trihydroxy-23-oxo-12-urse
- [ "3β", "6β", "19α-Trihydroxy-23-oxo-12-ursen-28-oic acid" ]
- 23-Oxo-uncaric acid
- 3β
- 3beta,6beta,19alpha-Trihydroxy-23-oxours-12-en-28-oic acid
- (1R,2R,4aS,6aR,6aS,6bR,8R,8aR,9S,10S,12aR,14bS)-9-formyl-1,8,10-trihydroxy-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- 131984-82-2
- AKOS032962252
- FS-10297
- (3,4,6)-3,6,19-Trihydroxy-23-oxours-12-en-28-oic acid
- B0005-163722
- InChIKey： NBJMEEGTJUXGLI-UHVFENMYSA-N
- Inchi： InChI=1S/C30H46O6/c1-17-9-12-30(24(34)35)14-13-27(4)18(22(30)29(17,6)36)7-8-20-25(2)11-10-21(33)26(3,16-31)23(25)19(32)15-28(20,27)5/h7,16-17,19-23,32-33,36H,8-15H2,1-6H3,(H,34,35)/t17-,19-,20-,21+,22-,23-,25-,26-,27-,28-,29-,30+/m1/s1
- SMILES： CC1CCC2(CCC3(C(=CCC4C3(CC(C5C4(CCC(C5(C)C=O)O)C)O)C)C2C1(C)O)C)C(=O)O

Computed Properties

Exact Mass: 502.32900
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 502.32943918g/mol
Heavy Atom Count: 36
Complexity: 1010
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 115Å²

Experimental Properties

LogP: 4.35420
PSA: 115.06000
Boiling Point: 647.2±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±4.4 mmHg at 25°C
Flash Point: 359.2±28.0 °C
Color/Form: Powder
Density: 1.2±0.1 g/cm3

3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA46491-1mg	Urs-12-en-28-oic acid, 3,6,19-trihydroxy-23-oxo-, (3β,4α,6β)-	131984-82-2	>95%	1mg	$699.00
TargetMol Chemicals	TN2903-5 mg	3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid	131984-82-2	98%	5mg	￥ 3,560
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T24420-5mg	3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid	131984-82-2	,HPLC≥98%	5mg	¥5120.0	2023-09-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2903-1 mg	3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid	131984-82-2		1mg	￥2595.00	2022-04-26

3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:131984-82-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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